BP Fluor 405 Picolyl Azide

• Molecular Formula: C27H19N6O12S3-3
• Molecular Weight: 715.7 g/mol
• InChI: InChI=1S/C27H22N6O12S3/c28-33-31-12-14-1-2-15(11-30-14)32-24(34)7-8-29-25(35)13-45-20-9-21(46(36,37)38)17-5-6-19-23(48(42,43)44)10-22(47(39,40)41)18-4-3-16(20)26(17)27(18)19/h1-6,9-11H,7-8,12-13H2,(H,29,35)(H,32,34)(H,36,37,38)(H,39,40,41)(H,42,43,44)/p-3
• InChIKey: XBIQJXSMZYABGB-UHFFFAOYSA-K

BP Fluor 405 Picolyl Azide for Accelerated CuAAC Bioconjugation

BP Fluor 405 Picolyl Azide (CAS 2841143-99-3) is a sulfonated pyrene-based, blue-fluorescent probe that combines the spectral properties of an Alexa Fluor® 405 equivalent fluorophore with a copper-chelating picolyl azide motif . This structural design integrates a built-in Cu(I)-chelating moiety directly into the azide reaction partner, enabling substrate-assisted acceleration of the copper-catalyzed azide-alkyne cycloaddition (CuAAC) without requiring increased copper or azide concentrations [1]. The fluorophore core exhibits excitation/emission maxima at approximately 402/424 nm with a molar extinction coefficient of ~35,000 cm⁻¹M⁻¹, precisely matched to the 405 nm violet laser line and 407 nm krypton laser line, and maintains pH-insensitive fluorescence across pH 4–10 .

Accelerated CuAAC Built-in copper-chelating picolyl azide for substrate-assisted click kinetics

Laser Line Match Matched to 405 nm violet and 407 nm krypton laser lines for flow cytometry and microscopy

pH-Insensitive Stable fluorescence across pH 4–10 for diverse biological buffers

Live-Cell Compatible Enables low-copper CuAAC protocols for primary neurons, embryos, and sensitive models

• [1] Uttamapinant, C., Tangpeerachaikul, A., Grecian, S., Clarke, S., Singh, U., Slade, P., Gee, K. R., & Ting, A. Y. (2012). Fast, Cell-Compatible Click Chemistry with Copper-Chelating Azides for Biomolecular Labeling. Angewandte Chemie International Edition, 51(24), 5852–5856. DOI: 10.1002/anie.201108181 View Source

BP Fluor 405 Picolyl Azide vs. Generic Click Probes

Generic substitution of BP Fluor 405 Picolyl Azide with a standard non-chelating azide (e.g., BP Fluor 405 Azide or Alexa Fluor 405 Azide) or a copper-free DBCO probe introduces measurable performance penalties. Conventional azides lack the internal copper-chelating picolyl moiety, resulting in 4- to 38-fold lower CuAAC labeling signal under identical biocompatible copper concentrations [1]. While copper-free DBCO probes eliminate copper toxicity concerns, they react with azides at rates more than 10-fold slower than terminal alkynes in the presence of Cu(I) (kobs ~1 M⁻¹s⁻¹ for dibenzocyclooctyne vs. 10–100 M⁻¹s⁻¹ for CuAAC) [1], limiting sensitivity for low-abundance targets. The picolyl azide uniquely decouples reaction speed from bulk copper concentration, enabling researchers to reduce copper catalyst levels at least 10-fold (from 100 µM to 10 µM) while maintaining or exceeding the labeling efficiency of conventional azides at full copper load [1][2].

Standard non-chelating azides lack the internal copper-chelating moiety, resulting in lower labeling signal under biocompatible copper concentrations.

DBCO-based copper-free probes react significantly slower than CuAAC with terminal alkynes, limiting sensitivity for low-abundance targets.

Conventional CuAAC protocols require higher copper loads, which may cause oxidative stress and toxicity in sensitive live-cell or in vivo models.

• [1] Uttamapinant, C., Tangpeerachaikul, A., Grecian, S., Clarke, S., Singh, U., Slade, P., Gee, K. R., & Ting, A. Y. (2012). Fast, Cell-Compatible Click Chemistry with Copper-Chelating Azides for Biomolecular Labeling. Angewandte Chemie International Edition, 51(24), 5852–5856. DOI: 10.1002/anie.201108181 View Source
• [2] Jiang, H., Zheng, T., Lopez-Aguilar, A., Feng, L., Kopp, F., Marlow, F. L., & Wu, P. (2014). Monitoring Dynamic Glycosylation in Vivo Using Supersensitive Click Chemistry. Bioconjugate Chemistry, 25(4), 698–706. DOI: 10.1021/bc400502d View Source

BP Fluor 405 Picolyl Azide Comparative Performance Evidence

CuAAC Signal Enhancement on Live Cells

On live HEK cells expressing LAP-tagged surface proteins, replacement of a conventional non-chelating alkyl azide (8-azidooctanoic acid) with a copper-chelating picolyl azide produced a 4- to 38-fold increase in specific labeling signal across tested copper concentrations (10–100 µM CuSO₄ with THPTA or BTTAA ligand) [1]. After correcting for picolyl azide's 1.5-fold advantage in enzymatic ligation efficiency, the net signal enhancement attributable solely to chelation-assisted CuAAC acceleration ranged from 2.7-fold to 25-fold [1]. The signal enhancement more than compensates for reducing copper catalyst 10-fold: picolyl azide at 10 µM Cu (+THPTA) still yields 1.6-fold greater signal than alkyl azide at 100 µM Cu (+THPTA), while picolyl azide at 40 µM Cu (+BTTAA) yields 3.9-fold greater signal than alkyl azide at 100 µM Cu (+BTTAA) [1].

CuAAC Signal Gain

Head-to-head

4–38× higher signal

Supports live-cell CuAAC sensitivity optimization

HEK cells, LAP-tag, confocal microscopy

Evidence Dimension	CuAAC labeling signal intensity on living cells
Target Compound Data	Picolyl azide (chelation-competent): 4- to 38-fold signal increase over alkyl azide; corrected 2.7- to 25-fold (n = 3 independent experiments) [1]
Comparator Or Baseline	8-azidooctanoic acid (conventional non-chelating alkyl azide): baseline signal at each Cu concentration [1]
Quantified Difference	4–38× raw signal increase; 1.6× signal retention at 10× lower Cu; 3.9× greater signal at 2.5× lower Cu vs. alkyl azide at 100 µM Cu [1]
Conditions	Live HEK 293T cells, LAP-tagged transmembrane protein, W37VLplA enzymatic ligation, CuAAC with THPTA or BTTAA ligand, 10–100 µM CuSO₄, Alexa Fluor 647-alkyne detection, confocal microscopy quantification

Why This Matters

This magnitude of signal enhancement cannot be achieved by simply increasing conventional azide or copper concentrations, making the picolyl azide chemistry essential for detecting low-abundance protein targets on live cells without copper toxicity.

• [1] Uttamapinant, C., Tangpeerachaikul, A., Grecian, S., Clarke, S., Singh, U., Slade, P., Gee, K. R., & Ting, A. Y. (2012). Fast, Cell-Compatible Click Chemistry with Copper-Chelating Azides for Biomolecular Labeling. Angewandte Chemie International Edition, 51(24), 5852–5856. DOI: 10.1002/anie.201108181 View Source

CuAAC Efficiency Enhancement in Living Systems

An electron-donating picolyl azide variant boosted the efficiency of ligand-accelerated CuAAC by 20- to 38-fold in living systems (mammalian cells and zebrafish embryos) with no apparent toxicity, representing the fastest CuAAC protocol reported at the time of publication [1]. Combined with the BTTPS ligand, this chemistry enabled detection of newly synthesized cell-surface glycans by flow cytometry using as low as 1 nM of a metabolic precursor—the lowest reported precursor concentration for metabolic glycan labeling [1]. In contrast, conventional azide-based CuAAC protocols typically require micromolar precursor concentrations and higher copper loads to achieve detectable signal [1].

Living-System Boost

Head-to-head

20–38× efficiency increase

Enables metabolic glycan detection at 1 nM precursor

Zebrafish, mammalian cells, BTTPS ligand

Evidence Dimension	CuAAC reaction efficiency in living systems
Target Compound Data	Picolyl azide + BTTPS: 20–38-fold efficiency boost over baseline CuAAC conditions; detectable glycan labeling with 1 nM metabolic precursor [1]
Comparator Or Baseline	Conventional CuAAC without picolyl azide: baseline efficiency requiring micromolar precursor concentrations [1]
Quantified Difference	20–38× reaction efficiency increase; ≥1,000× reduction in required metabolic precursor concentration (1 nM vs. typical µM range) [1]
Conditions	Live mammalian cells and zebrafish embryos, metabolic incorporation of peracetylated N-azidoacetylgalactosamine (Ac₄GalNAz), BTTPS ligand, flow cytometry detection, dynamic glycan biosynthesis monitoring

Why This Matters

For in vivo or live-cell applications, this compound uniquely enables detection of rapid biological processes (e.g., glycan biosynthesis kinetics within 30–45 minutes) that are inaccessible with conventional azide probes due to insufficient sensitivity.

• [1] Jiang, H., Zheng, T., Lopez-Aguilar, A., Feng, L., Kopp, F., Marlow, F. L., & Wu, P. (2014). Monitoring Dynamic Glycosylation in Vivo Using Supersensitive Click Chemistry. Bioconjugate Chemistry, 25(4), 698–706. DOI: 10.1021/bc400502d View Source

Reduced Copper Catalyst, Retained Labeling Efficiency

The use of picolyl azide instead of a conventional azide enables at least a 10-fold reduction in copper catalyst concentration without sacrificing labeling efficiency [1][2]. This was demonstrated in hippocampal neuron cultures, where chelation-assisted CuAAC at 50 µM CuSO₄ produced specific, non-toxic labeling, whereas 300 µM CuSO₄ caused focal swelling and morphological signs of toxicity [1]. The combined use of picolyl azide and the BTTAA ligand allows CuSO₄ concentrations as low as 10–40 µM for live-cell surface protein labeling, compared to 100–500 µM typically required in conventional CuAAC protocols [1].

Copper Reduction

Head-to-head

≥10× lower Cu²⁺ catalyst

Maintains labeling without neuronal copper toxicity

Hippocampal neurons, 50 µM vs. 300 µM CuSO₄

Evidence Dimension	Minimum biocompatible copper concentration for effective labeling
Target Compound Data	Picolyl azide: effective labeling at 10–50 µM CuSO₄ with preserved signal; non-toxic to neurons at 50 µM Cu [1]
Comparator Or Baseline	Conventional non-chelating azide: requires 100–500 µM CuSO₄ for comparable signal; 300 µM Cu causes neuron toxicity [1]
Quantified Difference	≥10× reduction in Cu catalyst concentration; signal retention at 10 µM Cu (+THPTA) exceeds conventional azide at 100 µM Cu by 1.6-fold [1]
Conditions	Rat hippocampal neuron cultures (day 11), LAP-neuroligin-1 labeling, THPTA ligand, Alexa Fluor 647-alkyne, confocal imaging; CellTiter-Glo toxicity assay confirming equal non-toxicity to strain-promoted cycloaddition

Why This Matters

This copper-sparing property is critical for users working with copper-sensitive systems (neurons, primary cells, live animals) where conventional CuAAC copper loads cause oxidative damage, making picolyl azide the only viable CuAAC option for these applications.

• [1] Uttamapinant, C., Tangpeerachaikul, A., Grecian, S., Clarke, S., Singh, U., Slade, P., Gee, K. R., & Ting, A. Y. (2012). Fast, Cell-Compatible Click Chemistry with Copper-Chelating Azides for Biomolecular Labeling. Angewandte Chemie International Edition, 51(24), 5852–5856. DOI: 10.1002/anie.201108181 View Source
• [2] MedChemExpress. BP Fluor 405 Picolyl Azide Product Technical Datasheet. HY-W800693. Accessed 2026. View Source

Metabolic Labeling Signal-to-Noise Improvement

For detection of metabolically incorporated alkynes (5-ethynyl uridine for RNA and L-homopropargylglycine for proteins) in fixed cells, Alexa Fluor 647-picolyl azide achieved a 1.8- to 2.7-fold improvement in signal-to-noise ratio on average compared to Alexa Fluor 647-alkyl azide [1]. This improvement was observed across multiple metabolic labeling targets and imaging conditions, confirming that the picolyl azide advantage generalizes beyond protein-specific enzymatic labeling to small-molecule metabolic incorporation workflows [1].

SNR Improvement

Head-to-head

1.8–2.7× SNR

Fluorophore-independent signal gain for metabolic labeling

Fixed cells, EU/Hpg, microscopy

Evidence Dimension	Signal-to-noise ratio in metabolic labeling detection
Target Compound Data	Alexa Fluor 647-picolyl azide: 1.8–2.7× higher signal-to-noise ratio [1]
Comparator Or Baseline	Alexa Fluor 647-alkyl azide (conventional non-chelating): baseline signal-to-noise ratio [1]
Quantified Difference	1.8–2.7× improvement in signal-to-noise ratio [1]
Conditions	Fixed mammalian cells, metabolic feeding with 5-ethynyl uridine (EU) or L-homopropargylglycine (Hpg), CuAAC with THPTA ligand, fluorescence microscopy

Why This Matters

This demonstrates that the picolyl azide advantage is fluorophore-independent and applies to the 405 nm channel (BP Fluor 405 picolyl azide), making it a drop-in replacement for conventional Alexa Fluor 405 azide in metabolic labeling protocols with measurable sensitivity gains.

• [1] Uttamapinant, C., Tangpeerachaikul, A., Grecian, S., Clarke, S., Singh, U., Slade, P., Gee, K. R., & Ting, A. Y. (2012). Fast, Cell-Compatible Click Chemistry with Copper-Chelating Azides for Biomolecular Labeling. Angewandte Chemie International Edition, 51(24), 5852–5856. DOI: 10.1002/anie.201108181 View Source

Alkyne Lipid Imaging Sensitivity: Picolyl vs. Standard Azide

In a systematic comparison of azide detection reagents for alkyne lipid imaging in fixed HuH7 cells, picolyl-containing azide reporters (fluorescent and biotin-based) strongly increased imaging sensitivity compared to standard non-chelating azide reporters with different spacer components [1]. The picolyl moiety enabled reduced copper catalyst concentrations, which additionally permitted co-imaging of alkyne lipids with multiple fluorescent proteins including EGFP, a capability compromised by the higher copper loads required for conventional azide-based detection [1]. The protocol demonstrated robust performance across different lipid classes and experimental setups [1].

Lipid Imaging Sensitivity

Head-to-head

Strong sensitivity increase

Permits co-imaging of alkyne lipids and fluorescent proteins

Fixed HuH7 cells, propargylcholine

Evidence Dimension	Lipid imaging sensitivity with different azide reporters
Target Compound Data	Picolyl-containing azide reporters: strongly increased sensitivity; permits co-imaging with fluorescent proteins at reduced Cu concentrations [1]
Comparator Or Baseline	Standard non-chelating azide reporters with various spacer components: lower sensitivity; copper loads interfere with fluorescent protein co-detection [1]
Quantified Difference	Qualitative sensitivity increase (strong enhancement); functional gain of fluorescent protein co-imaging capability not achievable with conventional azides [1]
Conditions	Fixed HuH7 cells, alkyne-labeled lipids (propargylcholine supplementation for 16 h), CuAAC with various azide reporters, confocal fluorescence microscopy

Why This Matters

For lipid biology researchers, BP Fluor 405 Picolyl Azide extends the picolyl azide advantage into the blue spectral channel, enabling simultaneous lipid detection and multi-color protein imaging without the copper interference that plagues conventional CuAAC protocols.

• [1] Gaebler, A., Penno, A., Kuerschner, L., & Thiele, C. (2016). A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins. Journal of Lipid Research, 57(10), 1934–1947. DOI: 10.1194/jlr.D070565 View Source

Alexa Fluor 405-Equivalent Optical Performance

BP Fluor 405 Picolyl Azide provides spectral performance equivalent to Alexa Fluor 405: excitation/emission maxima of ~402/424 nm, molar extinction coefficient of ~35,000 cm⁻¹M⁻¹, and pH-insensitive fluorescence from pH 4 to 10 . These specifications are indistinguishable from Alexa Fluor 405 (Ex/Em 402/421 nm, ε 35,000 cm⁻¹M⁻¹) . BP Fluor 405 is explicitly positioned as an Alexa Fluor 405 equivalent (AF405 equivalent) that provides comparable brightness and photostability . While no published independent photostability head-to-head data were identified, the vendor specification of strong photostability for STORM super-resolution microscopy is consistent with the sulfonated pyrene fluorophore class behavior . The BP Fluor 405 scaffold also offers a procurement cost advantage over the branded Alexa Fluor 405 equivalent .

Spectral Equivalence

Specification review

Ex/Em ~402/424 nm; ε 35,000 cm⁻¹M⁻¹

AF405-equivalent performance with picolyl azide kinetics

Vendor-specified; independent photostability data limited

Evidence Dimension	Spectral properties and extinction coefficient
Target Compound Data	BP Fluor 405 Picolyl Azide: Ex/Em ~402/424 nm; ε ~35,000 cm⁻¹M⁻¹; pH-insensitive 4–10
Comparator Or Baseline	Alexa Fluor 405: Ex/Em 402/421 nm; ε 35,000 cm⁻¹M⁻¹; pH-insensitive 4–10 ; Pacific Blue: Ex/Em 403/455 nm; ε 30,000 cm⁻¹M⁻¹
Quantified Difference	Ex/Em within 3 nm of Alexa Fluor 405; extinction coefficient identical (35,000 vs. 35,000 cm⁻¹M⁻¹); 17% higher ε than Pacific Blue (35,000 vs. 30,000 cm⁻¹M⁻¹)
Conditions	Vendor-specified spectral characterization; Alexa Fluor 405 specifications from Thermo Fisher Scientific technical documentation; Pacific Blue specifications from Vector Labs PB Picolyl Azide product page

Why This Matters

For procurement decisions, BP Fluor 405 Picolyl Azide delivers Alexa Fluor 405-equivalent optical performance with the picolyl azide kinetics advantage integrated, enabling direct replacement in established 405 nm-channel protocols without re-optimization of filter sets or laser lines.

BP Fluor 405 Picolyl Azide: Key Applications

Live-Cell Surface Protein Labeling

For site-specific labeling of cell surface proteins on live mammalian cells (including sensitive primary neurons), BP Fluor 405 Picolyl Azide enables CuAAC at copper concentrations 10-fold lower than conventional azides (10–50 µM vs. 100–500 µM CuSO₄) while delivering 4- to 38-fold higher signal intensity [1]. This allows researchers to label low-abundance surface receptors without triggering copper-induced ROS damage, as validated by normal neuronal morphology at 50 µM Cu and CellTiter-Glo ATP viability assays [1]. The blue emission channel (424 nm) integrates seamlessly into multi-color live-cell imaging panels alongside GFP, RFP, and far-red dyes .

In Vivo Metabolic Glycan Detection

BP Fluor 405 Picolyl Azide delivers a 20- to 38-fold sensitivity boost for detecting metabolically incorporated alkyne-tagged biomolecules in living systems (zebrafish embryos, mammalian cells), enabling detection with precursor concentrations as low as 1 nM [2]. This makes it uniquely suited for pulse-chase kinetic studies of glycan biosynthesis, where conventional azides fail to detect newly synthesized glycans within the 30–45 minute metabolic window, and for early embryonic development studies where starting material is severely limited [2].

Multi-Color Alkyne Lipid & Protein Co-Imaging

For lipid cell biology studies, BP Fluor 405 Picolyl Azide provides the enhanced sensitivity of picolyl azide chemistry in the 405 nm channel, enabling simultaneous detection of alkyne-labeled lipids and fluorescent protein markers (e.g., EGFP, mCherry) without the copper interference that quenches FP fluorescence under conventional CuAAC conditions [3]. The robust protocol is validated across diverse lipid classes and is compatible with subsequent immunocytochemistry [3].

Violet-Channel Flow Cytometry Signal Improvement

BP Fluor 405 Picolyl Azide's spectral profile (Ex/Em ~402/424 nm, ε 35,000 cm⁻¹M⁻¹) is precisely matched to the 405 nm violet laser line standard on all modern flow cytometers . Its picolyl azide chemistry delivers a 1.8- to 2.7-fold improvement in signal-to-noise ratio for detecting metabolically labeled RNA and proteins compared to conventional Alexa Fluor 405 azide [1], directly translating to improved population resolution in flow cytometry assays without requiring instrument reconfiguration.

Application

Selection Property

Validation Focus

Live-Cell Surface Protein Labeling

Chelation-assisted CuAAC kinetics

Signal retention at reduced copper load

In Vivo Metabolic Glycan Detection

Supersensitive azide reactivity

Detection at low metabolic precursor concentrations

Multi-Color Alkyne Lipid & Protein Co-Imaging

Reduced copper interference

Co-detection of alkyne lipids and fluorescent proteins

Violet-Channel Flow Cytometry

405 nm spectral match; picolyl azide SNR advantage

Improved population resolution without instrument reconfiguration

• [1] Uttamapinant, C., Tangpeerachaikul, A., Grecian, S., Clarke, S., Singh, U., Slade, P., Gee, K. R., & Ting, A. Y. (2012). Fast, Cell-Compatible Click Chemistry with Copper-Chelating Azides for Biomolecular Labeling. Angewandte Chemie International Edition, 51(24), 5852–5856. DOI: 10.1002/anie.201108181 View Source
• [2] Jiang, H., Zheng, T., Lopez-Aguilar, A., Feng, L., Kopp, F., Marlow, F. L., & Wu, P. (2014). Monitoring Dynamic Glycosylation in Vivo Using Supersensitive Click Chemistry. Bioconjugate Chemistry, 25(4), 698–706. DOI: 10.1021/bc400502d View Source
• [3] Gaebler, A., Penno, A., Kuerschner, L., & Thiele, C. (2016). A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins. Journal of Lipid Research, 57(10), 1934–1947. DOI: 10.1194/jlr.D070565 View Source